Cas no 1365940-70-0 (2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one)

2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one is a heterocyclic compound featuring a [1,2,4]thiadiazol-3-one core substituted with a butyl group at the 2-position and a methylamino group at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The compound's thiadiazolone scaffold is known for its bioactivity, often serving as a key pharmacophore in drug discovery. Its alkyl and amino substituents enhance solubility and modulate electronic properties, making it a versatile intermediate for further functionalization. The product is typically characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its precise synthesis and well-defined properties support its use in research and development.

2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one structure

1365940-70-0 structure

Product Name:2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one

CAS No:1365940-70-0

MF:C₇H₁₃N₃OS

MW:187.26261973381

CID:5179414

Update Time:2025-06-12

2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one Chemical and Physical Properties

Names and Identifiers

- 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one
- Inchi： 1S/C7H13N3OS/c1-3-4-5-10-7(11)9-6(8-2)12-10/h3-5H2,1-2H3,(H,8,9,11)
- InChI Key： RZATYOZREJPHIR-UHFFFAOYSA-N
- SMILES： S1C(NC)=NC(=O)N1CCCC

2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM500907-1g	2-Butyl-5-(methylamino)-1,2,4-thiadiazol-3(2H)-one	1365940-70-0	97%	1g	$485	2023-02-18

2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one

Recent Advances in the Study of 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one (CAS: 1365940-70-0)

The compound 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one (CAS: 1365940-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the [1,2,4]thiadiazole family, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, shedding light on its role in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one, emphasizing its scalability and purity. The researchers employed a multi-step synthesis involving the condensation of butylamine with methyl isothiocyanate, followed by cyclization under controlled conditions. The resulting compound demonstrated high stability and solubility in organic solvents, making it suitable for further pharmacological evaluations.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of specific enzymatic targets. Using in vitro assays, the team demonstrated that 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one exhibits significant inhibitory activity against certain kinases involved in inflammatory pathways. These findings suggest its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also highlighted the compound's role in modulating oxidative stress. A 2024 study published in Free Radical Biology and Medicine reported that 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one acts as a potent scavenger of reactive oxygen species (ROS), protecting cells from oxidative damage. This property could be leveraged in the development of therapeutics for neurodegenerative diseases, where oxidative stress plays a critical role.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed limitations in its oral bioavailability, prompting researchers to explore novel formulation strategies, such as nanoparticle-based delivery systems, to enhance its absorption and distribution.

In conclusion, 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one (CAS: 1365940-70-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with ongoing advancements in synthesis and formulation, position it as a valuable candidate for future drug development. Continued research is essential to fully unlock its therapeutic potential and address existing challenges.